Cas no 90103-45-0 (2(3H)-Benzofuranone, 4,5,6,7-tetrahydro-4,4,7,7-tetramethyl-)

• Product name: 2(3H)-Benzofuranone, 4,5,6,7-tetrahydro-4,4,7,7-tetramethyl-
• CAS No: 90103-45-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 794152
• PubChem ID: 71430329

2(3H)-Benzofuranone, 4,5,6,7-tetrahydro-4,4,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone, 4,5,6,7-tetrahydro-4,4,7,7-tetramethyl-
• 4,4,7,7-tetramethyl-5,6-dihydro-3H-1-benzofuran-2-one
• 4,4,7,7-Tetramethyl-4,5,6,7-tetrahydro-1-benzofuran-2(3H)-one
• DTXSID90848953
• 90103-45-0

• Inchi： InChI=1S/C12H18O2/c1-11(2)5-6-12(3,4)10-8(11)7-9(13)14-10/h5-7H2,1-4H3
• InChI Key： GGJCDCMUUDNGQM-UHFFFAOYSA-N
• SMILES： CC1(CCC(C2=C1CC(=O)O2)(C)C)C

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų